5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C13H11ClN2O3S
• Molecular Weight: 310.76 g/mol
• IUPAC Name: 5-[(3-chloro-4-ethoxyphenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C13H11ClN2O3S/c1-2-19-10-4-3-7(6-9(10)14)5-8-11(17)15-13(20)16-12(8)18/h3-6H,2H2,1H3,(H2,15,16,17,18,20)
• InChI Key: CFBZGSGVFVJWSV-UHFFFAOYSA-N
• SMILES: CCOC1=C(C=C(C=C1)C=C2C(=O)NC(=S)NC2=O)Cl

Description

5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione, also known as CEBPD, is a compound that has gained attention in the scientific community due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood, but it is believed to involve the inhibition of certain signaling pathways involved in cell growth and proliferation. Specifically, 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to inhibit the activity of the NF-κB pathway, which is involved in inflammation and cell survival.
Biochemical and Physiological Effects:
5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to have a number of biochemical and physiological effects. In addition to its anti-inflammatory and anti-tumor properties, it has also been found to have anti-oxidant and anti-apoptotic effects. Furthermore, 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been shown to regulate the expression of a number of genes involved in various cellular processes.

Advantages and Limitations for Lab Experiments

One advantage of using 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in lab experiments is its relatively low toxicity compared to other anti-cancer agents. However, one limitation is the lack of information regarding its pharmacokinetics and pharmacodynamics, which makes it difficult to determine the optimal dosage and administration route.

Future Directions

There are a number of future directions for research on 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One area of focus is the development of more efficient synthesis methods. Additionally, further studies are needed to fully understand the mechanism of action of 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione and its potential use in the treatment of various diseases. Finally, more research is needed to determine the optimal dosage and administration route for 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione in order to maximize its therapeutic potential.

Synthesis Methods

5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione can be synthesized using a multi-step process involving the reaction of 3-chloro-4-ethoxybenzaldehyde with thiosemicarbazide, followed by cyclization using acetic anhydride. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been the subject of numerous studies due to its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral properties. In particular, 5-(3-chloro-4-ethoxybenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been studied for its potential use in the treatment of cancer, as it has been found to inhibit the growth of various cancer cell lines.